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Compound of Interest

Compound Name: Chelidamic Acid

Cat. No.: B3021461

An In-depth Technical Guide to the Physical and Chemical Properties of Chelidamic Acid

Introduction

Chelidamic acid, systematically known as 4-oxo-1H-pyridine-2,6-dicarboxylic acid, is a
heterocyclic organic compound with the chemical formula C7HsNOs.[1] It is recognized for its
role as a potent inhibitor of glutamate decarboxylase and as a versatile chelating agent.[2] This
guide provides a comprehensive overview of its physical and chemical properties, experimental
protocols, and biological significance, tailored for researchers, scientists, and professionals in
drug development.

Physical and Chemical Properties

Chelidamic acid is typically a white to pale yellow or brown powder.[3][4] It exists in tautomeric
forms, specifically a keto and an aromatic enol form. In aqueous solutions, it can crystallize as
a monohydrate, which forms a zwitterionic structure in the crystal lattice.

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of
chelidamic acid.
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Property Value Source(s)

Molecular Formula C7HsNOs

183.12 g/mol (anhydrous

Molecular Weight )
basis)
] ] 265-270 °C, 267 °C
Melting Point
(decomposes), 278 °C
N ) 428.3 £ 45.0 °C (Predicted),
Boiling Point
429 °C
Density 1.726 + 0.06 g/cm3 (Predicted)
pKa 0.12 £ 0.40 (Predicted)
Very soluble in water. Soluble
N in 1 M NH4OH (50 mg/mL).
Solubility )
Soluble in DMSO (=15
mg/mL).
Vapor Pressure 1.56 x 10~ mmHg at 25°C
Flash Point 212.8 °C
Pale yellow to brown powder
Appearance

or crystals.

Reactivity and Stability

Chelidamic acid is stable under normal temperatures and pressures. It should be stored in a
cool, dry place in a tightly sealed container. Incompatible materials include strong oxidizing
agents. Hazardous decomposition products upon combustion include carbon oxides (CO, COz2)
and nitrogen oxides (NOXx).

Experimental Protocols
Synthesis of Chelidamic Acid

A common method for synthesizing chelidamic acid involves the reaction of chelidonic acid
with ammonia. A modified literature method for the synthesis of 4-oxo-1,4-dihydro-2,6-
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pyridinedicarboxylic acid is described as follows:

e Reaction Setup: 425 mL of a 30% ammonia solution is slowly added dropwise to the reaction
system containing the starting material (in this case, derived from betulinic acid in the cited
text, though chelidonic acid is the typical precursor) at O °C. The addition is controlled to take
place over 1 hour.

o Reaction Execution: The reaction mixture is stirred continuously at room temperature for 48
hours.

o Work-up: After the reaction is complete, excess ammonia is removed by distillation under
reduced pressure.

o Purification: The residue is mixed with 50 mL of water, and activated carbon is added. The
mixture is refluxed for 15 minutes for decolorization.

« |solation: After hot filtration, the filtrate is cooled to room temperature. The pH is then
adjusted to 1 with a 37% aqueous hydrochloric acid solution, causing a white solid to
precipitate.

o Final Product: The solid is collected by filtration, washed several times with cold water, and
dried under vacuum for 16 hours to yield the target compound.
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Synthesis Workflow of Chelidamic Acid
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Synthesis Workflow of Chelidamic Acid
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Analytical Methodology: High-Performance Chelation
lon Chromatography (HPCIC)

Chelidamic acid is utilized as a complexing additive in the eluent for High-Performance
Chelation lon Chromatography (HPCIC). This technique is employed for the speciation of iron
and the determination of other metals.

o System: The analysis uses an iminodiacetic acid functionalized silica column.

o Eluent: An optimized eluent consists of 2 mmol L=* chelidamic acid, 3 mmol L
triethanolamine, 12 mmol L~* HCI, and 50% v/v of methanol.

o Detection: Post-column reaction with 4-(2-Pyridylazo)resorcinol (PAR) is used for sensitive
spectrophotometric detection at 510 nm.

» Application: This method allows for the simultaneous isocratic separation of Fe2*, Fe3*, and
other divalent metal cations like Mn2*, Pb2+, Cd?*, Zn?*, Co?*, and Cu?*.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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